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Compound of Interest |

Compound Name: 4-Chlorophenylsulfonylacetone
CAS No.: 5000-48-6
Cat. No.: B1584173
- 7

Executive Summary & Chemical Identification

4-Chlorophenylsulfonylacetone (CAS: 5000-48-6) is a functionalized sulfone intermediate
often used in the synthesis of heterocyclic compounds and pharmaceutical precursors. Unlike
simple ketones, the presence of the sulfonyl group (ngcontent-ng-c3230145110=""_nghost-ng-
€c1768664871="" class="inline ng-star-inserted">

) and the para-chlorine substituent imparts significant chemical stability and specific
environmental persistence characteristics.

Effective disposal requires strict adherence to Halogenated Organic waste streams.[1]
Improper disposal (e.g., drain pouring or mixing with non-halogenated solvents) risks regulatory
non-compliance and potential damage to municipal water treatment biology due to the
compound’s resistance to hydrolysis.[1]
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Parameter Technical Specification
IUPAC Name 1-(4-chlorobenzenesulfonyl)propan-2-one
CAS Number 5000-48-6

Molecular Formula

Physical State Solid (Crystalline powder)

Melting Point 89-91°C

Insoluble in water; soluble in polar organic

Solubilit
Y solvents (DMSO, Acetone)

Irritant (Skin/Eye); Combustible Solid;

Primary Hazard ) )
Environmental Toxin

Hazard Profile & Pre-Disposal Assessment

Before initiating disposal, you must understand the "Why" behind the protocol.[1] This
compound contains both Chlorine and Sulfur.[1]

o The Chlorine Factor: Incineration of chlorinated organics requires specific high-temperature
facilities equipped with scrubbers to prevent the formation of dioxins and to neutralize
hydrochloric acid (HCI) emissions.

e The Sulfur Factor: Thermal decomposition releases sulfur oxides (ngcontent-ng-
€c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

), which are corrosive and regulated pollutants.

Critical Safety Rule: Never mix this compound with strong oxidizers (e.g., nitric acid,
perchlorates) in the waste container.[1] Sulfones are generally stable, but the ketone moiety
can react violently under oxidative stress.[1]

Disposal Decision Matrix (Workflow)

The following logic gate determines the correct waste stream based on the physical state of
your material.
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Start: Identify Material State

Is the material a SOLID? Is the material in SOLUTION?

Container: Wide-mouth HDPE or Glass Jar Check Solvent Type

Halogenated Solvent? Non-Halogenated Solvent?
(DCM, Chloroform) (Acetone, Methanol)

Y

Label: 'Solid Waste - Halogenated Organic'
(List CAS: 5000-48-6)

Compatible Preferred (Segregate for Safety) Only if <1% Concentration

Stream B: Non-Halogenated Waste

Stream A: Halogenated Solvent Waste (Trace Halogen Exception)

Final Step: Transfer to EHS/Waste Vendor
(Incineration Required)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Chlorophenylsulfonylacetone waste.
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Detailed Operational Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)

o Container: Use a wide-mouth high-density polyethylene (HDPE) jar or a clear glass jar with a
Teflon-lined screw cap.

Labeling: Clearly mark the container with the full chemical name and CAS 5000-48-6. Do not
use abbreviations like "Cl-Sulfone."

Tagging: Affix a hazardous waste tag indicating:
o Constituents: 100% 4-Chlorophenylsulfonylacetone.[2]

o Hazard Class: Irritant.

Scenario B: Disposal of Reaction Mixtures (Solutions)

e Segregation Rule: Because the compound is halogenated, the entire solvent mixture should
ideally be treated as Halogenated Waste.[1]

o Example: If dissolved in Acetone (non-halogenated), adding this compound technically
contaminates the acetone.[1] Best Practice: Pour into the "Halogenated Solvents" carboy
(e.g., with Dichloromethane waste).[1]

Volume Limits: Do not fill waste carboys beyond 90% capacity to allow for thermal
expansion.

Compatibility: Ensure the waste carboy does not contain strong bases (NaOH/KOH), as
alpha-halo/sulfonyl ketones can undergo complex degradation or polymerization in highly
alkaline environments.[1]

Scenario C: Spill Cleanup (Solid)

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If dust is present, use an N95
mask or work within a fume hood.[1]

o Containment: Do not dry sweep if dust generation is likely.[1] Cover the spill with a damp
paper towel to suppress dust.
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o Collection: Scoop the material and the contaminated paper towels into a sealable plastic
bag.

» Disposal: Place the bag into the Solid Hazardous Waste container. Clean the surface with
soap and water; collect the rinsate as liquid halogenated waste.

Regulatory Compliance & Transport

o RCRA Status (USA): While 4-Chlorophenylsulfonylacetone is not explicitly P-listed or U-
listed, it must be characterized based on its properties.[1] Due to the chlorine content, it is
managed as a halogenated organic to ensure proper destruction.[1]

o Destruction Method: The only acceptable destruction method is High-Temperature
Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

e Drain Disposal:STRICTLY PROHIBITED. The compound is insoluble in water and persistent.
[2] Drain disposal violates the Clean Water Act and local POTW (Publicly Owned Treatment
Works) permits.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. CAS # 4998-38-3, 1H,1H,11H-Perfluoroundecyl Acrylate: more information.
[chemblink.com]

o 2. fishersci.ca [fishersci.ca]

o To cite this document: BenchChem. [4-Chlorophenylsulfonylacetone: Advanced Disposal &
Handling Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1584173#4-chlorophenylsulfonylacetone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemblink.com/moreProducts/more4998-38-3.htm
https://www.chemblink.com/moreProducts/more4998-38-3.htm
https://www.fishersci.ca/store/msds?partNumber=AC372110050&productDescription=4-chlorophenylsulfonylacetone-98-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/product/b1584173#4-chlorophenylsulfonylacetone-proper-disposal-procedures
https://www.benchchem.com/product/b1584173#4-chlorophenylsulfonylacetone-proper-disposal-procedures
https://www.benchchem.com/product/b1584173#4-chlorophenylsulfonylacetone-proper-disposal-procedures
https://www.benchchem.com/product/b1584173#4-chlorophenylsulfonylacetone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

